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Compound Name: 4,6-Diamino-2-hydroxypyrimidine

Cat. No.: B115732

An In-Depth Technical Guide to 4,6-Diamino-2-hydroxypyrimidine

Abstract

This technical guide provides a comprehensive overview of 4,6-Diamino-2-
hydroxypyrimidine, a significant heterocyclic compound. More commonly referred to in
scientific literature by its tautomeric name, 2,4-Diamino-6-hydroxypyrimidine (DAHP), this
molecule serves as a crucial intermediate in pharmaceutical synthesis and as a specific
inhibitor in biomedical research. This document details its discovery and history, established
synthesis protocols, physicochemical properties, and key biological activities. Quantitative data
are presented in structured tables, and detailed experimental methodologies are provided. Key
processes, including its chemical synthesis, tautomeric forms, and mechanism of biological
action, are illustrated using logical diagrams to support researchers, scientists, and
professionals in drug development.

Introduction: Nomenclature and Tautomerism

4,6-Diamino-2-hydroxypyrimidine exists in equilibrium with its more stable keto tautomer,
2,4-Diamino-6-hydroxypyrimidine (also known as 2,4-diamino-6-pyrimidinone).[1][2] This
tautomerism involves the migration of a proton between the oxygen and a ring nitrogen atom.
While the "hydroxypyrimidine" name refers to the enol form, the keto (pyrimidinone) form is
predominant in the solid state.[1] This guide will use the common name 2,4-Diamino-6-
hydroxypyrimidine (DAHP) while acknowledging its tautomeric nature. DAHP is a versatile
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building block for various active pharmaceutical ingredients (APIs) and a valuable tool for

studying specific metabolic pathways.[3][4]

2,4-Diamino-6-hydroxypyrimidine (DAHP)

Keto Form (Predominant)

Guanidine + Ethyl Cyanoacetate

Y

4 Enol Form A 4
4,6-Diamino-2-hydroxypyrimidine
< Tautomerization
- J -

Combine

A

Sodium Ethoxide in Ethanol

Heat und

Evaporate

Dissolve Solid i

Acidify with

er Reflux

to Dryness

in Boiling Water

Acetic Acid

Cool to Crystallize Product

2,4-Diamino-6-hydroxypyrimidine

© 2025 BenchChem. All rights reserved.

2/4

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0174912.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/role-2-4-diamino-6-hydroxypyrimidine-drug-discovery-development-jv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2,4-Diamino-6-hydroxypyrimidine
(DAHP)

GTP

Substrate Inhibits

GTP Cyclohydrolase I>

roduces

(Essential Cofactor)

(Tetrahydrobiopterin (BH4))

ctivates

Nitric Oxide Synthase (NOS)

roduces
Nitric Oxide (NO)
(Signaling Molecule)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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